2-[2-methyl-7-(trifluoromethyl)-1H-indol-3-yl]ethanamine

• IUPAC Name: 2-[2-methyl-7-(trifluoromethyl)-1H-indol-3-yl]ethanamine
• InChI: InChI=1S/C12H13F3N2/c1-7-8(5-6-16)9-3-2-4-10(11(9)17-7)12(13,14)15/h2-4,17H,5-6,16H2,1H3
• InChI Key: SIWMMFHMHBTSQJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(N1)C(=CC=C2)C(F)(F)F)CCN
• Molecular Formula: C12H13F3N2
• Molecular Weight: 242.24 g/mol

Description

2-[2-Methyl-7-(trifluoromethyl)-1H-indol-3-yl]ethanamine, also known as 2-Methyltryptamine (2-MT), is an indole-based chemical compound that has been studied for its potential applications in scientific research. It is a derivative of tryptamine, a naturally occurring compound found in many plants and animals, and it is one of the most widely studied tryptamine derivatives. 2-MT has been found to have a wide range of biological activities, including as an agonist for several G-protein-coupled receptors and as an inhibitor of monoamine oxidase.

Scientific Research Applications

Asymmetric Synthesis

The asymmetric synthesis of compounds related to 2-[2-methyl-7-(trifluoromethyl)-1H-indol-3-yl]ethanamine has been explored. For example, (S)-2,2,2-trifluoro-1-(2-methyl-1H-indol-1-yl) ethanamine was synthesized with high yield and stereoselectivity, demonstrating the potential for creating specific chiral compounds with this structure (Yang Jia-li, 2015).

DNA Binding and Anticancer Properties

Compounds with structures similar to 2-[2-methyl-7-(trifluoromethyl)-1H-indol-3-yl]ethanamine have been studied for their DNA binding properties and potential anticancer activity. For instance, certain Cu(II) complexes with tridentate ligands exhibited good DNA binding propensity and showed potential as anticancer agents (Pankaj Kumar et al., 2012).

Catalytic Activity in Rare-Earth Metal Complexes

The compound has been involved in the synthesis of novel rare-earth metal amido complexes. These complexes demonstrated high catalytic activity for hydrophosphonylation reactions, indicating their potential use in synthetic chemistry and material science applications (Song Yang et al., 2014).

Efflux Pump Inhibition

Derivatives of 1‐(1H‐indol‐3‐yl)ethanamine, closely related to the compound , have shown promising results as inhibitors of the Staphylococcus aureus NorA efflux pump. This indicates potential applications in combating bacterial resistance to fluoroquinolones (A. Héquet et al., 2014).

Novel Synthesis Methods

Innovative methods have been developed for synthesizing derivatives of 1H-indol-3-yl ethanamine, providing new pathways for the production of various bioactive molecules (A. Katritzky et al., 2003).

Antibacterial and Antifungal Activities

Several derivatives of 2-(1H-indol-3-yl)-N-(3, 4-diphenylthiazol-2(3H)-ylidene) ethanamine have been synthesized and evaluated for their antibacterial and antifungal activities, demonstrating the potential of these compounds in medicinal chemistry (R. Kumbhare et al., 2013).

Alkaloid Derivatives and Cytotoxic Effects

Modifications in the chemical structure of a marine bisindole alkaloid related to 2,2‐bis(6‐bromo‐1H‐indol‐3‐yl) ethanamine altered its cytotoxic effects on human cancer cells, highlighting the importance of structural elements in medicinal chemistry (S. Burattini et al., 2022).

Future Directions

For more detailed information, you can refer to the Sigma-Aldrich product page.